Cas no 679805-52-8 (4-Chloro-1-(2-chloro-2-phenylethyl)-6-(ethylthio)-1H-pyrazolo[3,4-d]pyrimidine)

• Product Name: 4-Chloro-1-(2-chloro-2-phenylethyl)-6-(ethylthio)-1H-pyrazolo[3,4-d]pyrimidine
• CAS No: 679805-52-8
• MF: C₁₅H₁₄Cl₂N₄S
• MW: 353.269459247589
• CID: 1093001
• PubChem ID: 72942568
• Update Time: 2025-06-30

4-Chloro-1-(2-chloro-2-phenylethyl)-6-(ethylthio)-1H-pyrazolo[3,4-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-1-(2-chloro-2-phenylethyl)-6-(ethylthio)-1H-pyrazolo[3,4-d]pyrimidine
• 4-chloro-1-(2-chloro-2-phenylethyl)-6-ethylsulfanylpyrazolo[3,4-d]pyrimidine
• SCHEMBL3858054
• 679805-52-8

• Inchi： 1S/C15H14Cl2N4S/c1-2-22-15-19-13(17)11-8-18-21(14(11)20-15)9-12(16)10-6-4-3-5-7-10/h3-8,12H,2,9H2,1H3
• InChI Key： RULJKRRCJRXLGJ-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC=CC=1)CN1C2C(=C(N=C(N=2)SCC)Cl)C=N1

Computed Properties

• Exact Mass: 352.0316230g/mol
• Monoisotopic Mass: 352.0316230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 68.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[3,4-d]pyrimidines

Additional information on 4-Chloro-1-(2-chloro-2-phenylethyl)-6-(ethylthio)-1H-pyrazolo[3,4-d]pyrimidine

Introduction to 4-Chloro-1-(2-chloro-2-phenylethyl)-6-(ethylthio)-1H-pyrazolo[3,4-d]pyrimidine (CAS No. 679805-52-8) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

The compound 4-Chloro-1-(2-chloro-2-phenylethyl)-6-(ethylthio)-1H-pyrazolo[3,4-d]pyrimidine (CAS No. 679805-52-8) represents a significant advancement in the field of chemical biology and medicinal chemistry. This heterocyclic molecule, featuring a fused pyrazolo[3,4-d]pyrimidine core, has garnered considerable attention due to its structural complexity and potential therapeutic applications. The presence of multiple functional groups, including chloro, ethylthio, and phenylethyl substituents, endows this compound with unique chemical properties that make it a valuable scaffold for drug discovery and mechanistic studies.

Recent research has highlighted the versatility of this compound as a key intermediate in the synthesis of biologically active molecules. The pyrazolo[3,4-d]pyrimidine scaffold is particularly noteworthy in medicinal chemistry due to its prevalence in various pharmacophores that exhibit antimicrobial, anticancer, and anti-inflammatory activities. The chloro and ethylthio groups in 4-Chloro-1-(2-chloro-2-phenylethyl)-6-(ethylthio)-1H-pyrazolo[3,4-d]pyrimidine serve as crucial handles for further functionalization, enabling the development of novel derivatives with enhanced pharmacological profiles.

In the realm of drug discovery, this compound has been explored as a potential lead for treating a range of diseases. Studies have demonstrated its ability to modulate key biological pathways by interacting with specific enzymes and receptors. For instance, preliminary investigations suggest that derivatives of this scaffold may exhibit inhibitory effects on kinases and other enzymes implicated in cancer progression. The phenylethyl moiety, in particular, has been identified as a promising pharmacophore for enhancing binding affinity and selectivity.

The synthesis of 4-Chloro-1-(2-chloro-2-phenylethyl)-6-(ethylthio)-1H-pyrazolo[3,4-d]pyrimidine involves multi-step organic transformations that showcase the ingenuity of modern synthetic methodologies. The introduction of the ethylthio group at the 6-position introduces a sulfur-rich environment that can participate in various coordination interactions with biological targets. This feature has opened up new avenues for designing molecules with improved solubility and bioavailability.

Advances in computational chemistry have further accelerated the exploration of this compound's potential. Molecular modeling studies have revealed insights into its binding mode with target proteins, providing a rational basis for structure-activity relationship (SAR) studies. These computational approaches have been instrumental in guiding synthetic efforts toward more potent and selective derivatives.

One particularly exciting application of this compound lies in its role as a precursor for developing small-molecule probes for biochemical assays. Researchers have leveraged its structural features to create tools that can dissect complex signaling networks with high precision. Such probes are essential for understanding disease mechanisms at the molecular level and for identifying new therapeutic targets.

The impact of this compound extends beyond academic research; it holds promise for industrial applications in pharmaceutical development. Companies specializing in medicinal chemistry are increasingly incorporating such heterocyclic scaffolds into their libraries due to their proven track record in generating drug-like molecules. The ease with which 4-Chloro-1-(2-chloro-2-phenylethyl)-6-(ethylthio)-1H-pyrazolo[3,4-d]pyrimidine can be modified underscores its utility as a building block for next-generation therapeutics.

Future directions in the study of this compound include exploring its derivatives in preclinical models to assess their efficacy and safety profiles. Collaborative efforts between synthetic chemists and biologists are essential to translate laboratory findings into tangible clinical benefits. The integration of high-throughput screening technologies will further expedite the discovery process by rapidly identifying promising candidates from large molecular collections.

In conclusion, 4-Chloro-1-(2-chloro-2-phenylethyl)-6-(ethylthio)-1H-pyrazolo[3,4-d]pyrimidine (CAS No. 679805-52-8) stands out as a versatile and innovative molecule with far-reaching implications in chemical biology and medicinal chemistry. Its unique structural features and functional groups make it an invaluable asset for drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new applications for this compound, it is poised to play an increasingly significant role in the development of novel therapeutics.